(1-Amino-3,3-difluorocyclobutyl)methanol
Overview
Description
Molecular Structure Analysis
The molecular formula of “(1-Amino-3,3-difluorocyclobutyl)methanol” is C5H9F2NO . The InChI code is 1S/C5H9F2NO.ClH/c6-5(7)1-4(8,2-5)3-9;/h9H,1-3,8H2;1H .Physical And Chemical Properties Analysis
The molecular weight of “this compound” is 137.13 g/mol. The compound is a solid at room temperature .Scientific Research Applications
Methanol as a Solubilizing Agent in Membrane Studies
Methanol is frequently used as a solubilizing agent in the study of transmembrane proteins and peptides within both biological and synthetic membranes. Research has revealed that methanol significantly impacts lipid dynamics by increasing the mixing of isotopically distinct lipid vesicle populations, leading to enhanced transfer and flip-flop kinetics of the lipids. This suggests that methanol can influence the structure-function relationship of bilayer compositions, which is crucial for cell survival and protein functionality. It's important to note, however, that methanol's effects could lead to misinterpretations of lipid scrambling as being solely due to proteins or peptides, when it might be a combined effect of the solvent and biological agents (Nguyen et al., 2019).
Catalyst for Huisgen 1,3-Dipolar Cycloadditions
A novel tris(1-benzyl-1H-1,2,3-triazol-4-yl)methanol ligand has been developed through a triple Cu(I)-catalyzed alkyne-azide 1,3-dipolar cycloaddition. This ligand, when complexed with CuCl, serves as a highly active catalyst for Huisgen 1,3-dipolar cycloadditions, demonstrating low catalyst loadings, short reaction times at room temperature, and compatibility with free amino groups. This showcases the potential of methanol-based ligands in facilitating efficient cycloaddition reactions, which are fundamental in synthesizing various organic compounds (Ozcubukcu et al., 2009).
Direct N-Monomethylation of Aromatic Primary Amines
The direct N-monomethylation of aromatic primary amines using methanol as a methylating agent represents an attractive approach from both synthetic and environmental perspectives. This method, facilitated by a [Cp*IrCl2]2/NaOH system, offers advantages such as low catalyst loading, broad substrate scope, and excellent selectivities, highlighting the utility of methanol in organic synthesis (Li et al., 2012).
Safety and Hazards
properties
IUPAC Name |
(1-amino-3,3-difluorocyclobutyl)methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9F2NO/c6-5(7)1-4(8,2-5)3-9/h9H,1-3,8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IPTIROQWVYCEFV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC1(F)F)(CO)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9F2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101278035 |
Source
|
| Record name | 1-Amino-3,3-difluorocyclobutanemethanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101278035 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
137.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1363380-82-8 |
Source
|
| Record name | 1-Amino-3,3-difluorocyclobutanemethanol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1363380-82-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Amino-3,3-difluorocyclobutanemethanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101278035 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (1-amino-3,3-difluorocyclobutyl)methanol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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